2-methyl-4-(3-{[(3aR*,7aS*)-5-methyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]carbonyl}phenyl)-2-butanol

• IUPAC Name: [(3aR,7aS)-5-methyl-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-[3-(3-hydroxy-3-methylbutyl)phenyl]methanone
• InChI: InChI=1S/C21H29NO2/c1-15-7-8-18-13-22(14-19(18)11-15)20(23)17-6-4-5-16(12-17)9-10-21(2,3)24/h4-7,12,18-19,24H,8-11,13-14H2,1-3H3/t18-,19+/m1/s1
• InChI Key: ZYSSTUSPNMPXQC-MOPGFXCFSA-N
• Canonical SMILES: CC1=CCC2CN(CC2C1)C(=O)C3=CC=CC(=C3)CCC(C)(C)O
• Isomeric SMILES: CC1=CC[C@@H]2CN(C[C@@H]2C1)C(=O)C3=CC=CC(=C3)CCC(C)(C)O
• Molecular Formula: C21H29NO2
• Molecular Weight: 327.5 g/mol

Description

2-methyl-4-(3-{[(3aR*,7aS*)-5-methyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]carbonyl}phenyl)-2-butanol is a useful research compound. Its molecular formula is C21H29NO2 and its molecular weight is 327.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.219829168 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tandem Ring-Closing Metathesis and Radical Cyclization

A study discusses the utilization of α,ω-(phenylseleno) carbonyl compounds in tandem ring-closing metathesis and radical cyclization, leading to the synthesis of bicyclic products. This methodology could be applied in the synthesis or modification of complex molecules, including 2-methyl-4-(3-{[(3aR*,7aS*)-5-methyl-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl]carbonyl}phenyl)-2-butanol, for various applications such as pharmaceuticals or materials science (Clive & Cheng, 2001).

Metabolic Engineering for C5 Alcohols Production

Research on metabolic engineering for the high-yield production of isoprenoid-based C5 alcohols in E. coli highlights the potential of microbial synthesis of complex organic molecules. The engineering approaches described could be relevant for the biosynthesis of variants of the targeted compound for use as biofuels or chemical intermediates (George et al., 2015).

High-Pressure Measurements in Monohydroxy Alcohols

A study on the effects of high pressure on the properties of monohydroxy alcohols with a single phenyl group explores how pressure influences molecular dynamics and intermolecular bonding. This research could be applicable in understanding the physical properties and reactivity of complex alcohol derivatives under varying pressure conditions (Kołodziej et al., 2020).

Mesomorphic Properties of Chiral Benzoates and Fluorobenzoates

Investigations into the mesomorphic properties of certain chiral compounds and their phase transitions could provide insights into the design and synthesis of materials with specific optical or electronic properties, which might be relevant for compounds with similar structural features (Milewska et al., 2015).